Cas no 2679920-78-4 ((2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679920-78-4
• MF: C₁₀H₁₂F₃NO₅
• MW: 283.201193809509
• CID: 5630870
• PubChem ID: 165908466
• Update Time: 2025-07-22

(2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 2679920-78-4
• EN300-28286506
• (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H12F3NO5/c1-2-3-19-8(17)14-5-9(18,10(11,12)13)4-6(14)7(15)16/h2,6,18H,1,3-5H2,(H,15,16)/t6-,9-/m0/s1
• InChI Key： NHLYIVVIQPHYNH-RCOVLWMOSA-N
• SMILES： FC([C@]1(CN(C(=O)OCC=C)[C@H](C(=O)O)C1)O)(F)F

Computed Properties

• Exact Mass: 283.06675697g/mol
• Monoisotopic Mass: 283.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Research Brief on (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2679920-78-4)

In recent years, the compound (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2679920-78-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and trifluoromethyl group, has shown promising potential in drug discovery, particularly as a building block for protease inhibitors and other therapeutic agents. Its structural features, including the hydroxy and carboxylic acid functionalities, make it a versatile intermediate for the synthesis of biologically active compounds.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid, highlighting its improved yield and purity compared to previous methods. The study emphasized the importance of the trifluoromethyl group in increasing metabolic stability and binding affinity to target proteins, which is critical for the development of next-generation therapeutics.

Another key area of research involves the application of this compound in the design of covalent inhibitors. A 2024 study published in ACS Chemical Biology demonstrated its utility as a warhead in irreversible inhibitors targeting serine proteases. The researchers reported that the compound's ability to form stable covalent bonds with active-site residues significantly enhanced inhibitory potency, making it a valuable tool for probing enzyme mechanisms and developing targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its role in drug discovery, (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid has also been investigated for its potential in bioconjugation strategies. A recent preprint on bioRxiv described its use in the site-specific modification of proteins, leveraging the reactivity of the allyloxycarbonyl group for click chemistry applications. This approach opens new avenues for the development of protein-drug conjugates and diagnostic tools, further expanding the compound's utility in biomedical research.

Despite these advancements, challenges remain in the large-scale production and formulation of this compound. Issues such as stereochemical purity and stability under physiological conditions require further optimization. Ongoing research aims to address these limitations through innovative synthetic methodologies and formulation technologies, ensuring its broader applicability in preclinical and clinical settings.

In conclusion, (2S,4S)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2679920-78-4) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatile applications underscore its potential as a key player in the development of novel therapeutics. Future research will likely focus on expanding its therapeutic scope and overcoming current limitations, paving the way for its integration into next-generation pharmaceutical products.